Cas no 12259-29-9 (Oxoniumylidene)

Oxoniumylidene structure
Oxoniumylidene structure
Product Name:Oxoniumylidene
CAS No:12259-29-9
MF:HO
MW:17.0073401927948
CID:144936
PubChem ID:5460554
Update Time:2025-04-19

Oxoniumylidene Chemical and Physical Properties

Names and Identifiers

    • Oxoniumylidene
    • hydroxyl cation
    • 12259-29-9
    • [OH](+)
    • HO(+)
    • hydridooxygen(1+)
    • CHEBI:29915
    • oxidanylium
    • Inchi: 1S/HO/h1H/q+1
    • InChI Key: MSCUNRCIQGLERU-UHFFFAOYSA-N
    • SMILES: [OH+] |^4:0|

Computed Properties

  • Exact Mass: 19.01839
  • Monoisotopic Mass: 17.002739651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 33
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